![molecular formula C18H21N3O4S B4231317 N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide](/img/structure/B4231317.png)
N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide
Overview
Description
N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide, also known as MSAB, is a chemical compound that has gained significant attention in the scientific research community. It is a potent inhibitor of the protein-protein interaction between the transcription factor STAT3 and its upstream activator JAK2. This interaction is a critical step in the activation of the STAT3 signaling pathway, which is involved in various cellular processes such as cell proliferation, differentiation, and survival.
Mechanism of Action
N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide inhibits the protein-protein interaction between STAT3 and JAK2 by binding to the SH2 domain of STAT3, which is responsible for recognizing and binding to the phosphorylated tyrosine residues of JAK2. By blocking this interaction, N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide prevents the activation of the STAT3 signaling pathway, which leads to the inhibition of cell growth, proliferation, and survival.
Biochemical and Physiological Effects:
N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide has been shown to have several biochemical and physiological effects. It inhibits the activation of the STAT3 signaling pathway, which leads to the inhibition of cell growth, proliferation, and survival. Additionally, N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as IL-6 and IL-1β. Moreover, N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide has been demonstrated to have potential therapeutic effects in autoimmune disorders such as multiple sclerosis by suppressing the activation of STAT3 in immune cells.
Advantages and Limitations for Lab Experiments
N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of the protein-protein interaction between STAT3 and JAK2, which makes it an excellent tool for investigating the role of the STAT3 signaling pathway in various diseases. Additionally, N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide is relatively easy to synthesize, which makes it readily available for scientific research. However, N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide has some limitations for lab experiments. It has a relatively short half-life, which limits its efficacy in vivo. Moreover, its toxicity and pharmacokinetic properties are not well understood, which makes it challenging to use in preclinical and clinical studies.
Future Directions
There are several future directions for the research on N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide. First, more studies are needed to investigate the toxicity and pharmacokinetic properties of N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide to determine its potential for clinical use. Second, the development of more potent and selective inhibitors of the STAT3 signaling pathway is needed to overcome the limitations of N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide. Third, the role of the STAT3 signaling pathway in various diseases needs to be further investigated to identify new therapeutic targets for the treatment of cancer, inflammation, and autoimmune disorders. Finally, the potential of N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide as a therapeutic agent for the treatment of various diseases needs to be evaluated in preclinical and clinical studies.
Scientific Research Applications
N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide has been widely used in scientific research to investigate the role of the STAT3 signaling pathway in various diseases such as cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo by blocking the activation of STAT3. Additionally, N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide has been demonstrated to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as IL-6 and IL-1β. Moreover, N-isopropyl-2-({4-[(methylsulfonyl)amino]benzoyl}amino)benzamide has been shown to have potential therapeutic effects in autoimmune disorders such as multiple sclerosis by suppressing the activation of STAT3 in immune cells.
properties
IUPAC Name |
2-[[4-(methanesulfonamido)benzoyl]amino]-N-propan-2-ylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4S/c1-12(2)19-18(23)15-6-4-5-7-16(15)20-17(22)13-8-10-14(11-9-13)21-26(3,24)25/h4-12,21H,1-3H3,(H,19,23)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKYXNDINHRLIIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.